Cas no 150571-03-2 (Methyl 3-[(3,5-dichlorophenyl)amino]propanoate)

• Product Name: Methyl 3-[(3,5-dichlorophenyl)amino]propanoate
• CAS No: 150571-03-2
• MF: C₁₀H₁₁Cl₂NO₂
• MW: 248.105840921402
• CID: 5756339
• PubChem ID: 43365379
• Update Time: 2025-06-07

Methyl 3-[(3,5-dichlorophenyl)amino]propanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-[(3,5-dichlorophenyl)amino]propanoate
• 150571-03-2
• EN300-9132114
• beta-Alanine, N-(3,5-dichlorophenyl)-, methyl ester
• Methyl 3-[(3,5-dichlorophenyl)amino]propanoate

• Inchi： 1S/C10H11Cl2NO2/c1-15-10(14)2-3-13-9-5-7(11)4-8(12)6-9/h4-6,13H,2-3H2,1H3
• InChI Key： XXEGRLAQEVCXKO-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)NCCC(=O)OC)Cl

Computed Properties

• Exact Mass: 247.0166840g/mol
• Monoisotopic Mass: 247.0166840g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 204
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 38.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Methyl 3-[(3,5-dichlorophenyl)amino]propanoate

Professional Introduction to Methyl 3-[(3,5-dichlorophenyl)amino]propanoate (CAS No. 150571-03-2)

Methyl 3-[(3,5-dichlorophenyl)amino]propanoate (CAS No. 150571-03-2) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry due to its unique structural and functional properties. This compound, characterized by its ester and amine functional groups, has been extensively studied for its potential applications in drug development and molecular biology research.

The molecular structure of Methyl 3-[(3,5-dichlorophenyl)amino]propanoate consists of a propanoate ester moiety linked to an amino group, which is further substituted with a 3,5-dichlorophenyl group. This specific arrangement of atoms imparts distinct chemical reactivity and biological activity, making it a valuable intermediate in the synthesis of various pharmacologically active molecules.

In recent years, the compound has been explored for its role in the development of novel therapeutic agents. Its structural features suggest potential interactions with biological targets such as enzymes and receptors, which are crucial for modulating physiological processes. The presence of both the amine and ester groups allows for diverse chemical modifications, enabling researchers to tailor the compound for specific applications.

One of the most promising areas of research involving Methyl 3-[(3,5-dichlorophenyl)amino]propanoate is in the field of oncology. Studies have indicated that derivatives of this compound may exhibit inhibitory effects on certain kinases and other enzymes involved in cancer cell proliferation. The dichlorophenyl moiety, in particular, has been shown to enhance binding affinity to target proteins, improving the efficacy of potential drug candidates.

The compound's utility extends beyond oncology; it has also been investigated for its potential in neurodegenerative disease treatment. Research suggests that modifications to the Methyl 3-[(3,5-dichlorophenyl)amino]propanoate scaffold could lead to the development of new drugs targeting neuroinflammation and oxidative stress pathways. These pathways are implicated in conditions such as Alzheimer's disease and Parkinson's disease, highlighting the compound's therapeutic potential.

In addition to its pharmaceutical applications, Methyl 3-[(3,5-dichlorophenyl)amino]propanoate has found use in biochemical research as a tool compound for studying enzyme mechanisms and protein interactions. Its well-defined structure and reactivity make it an ideal candidate for use in high-throughput screening assays and structure-activity relationship studies.

The synthesis of Methyl 3-[(3,5-dichlorophenyl)amino]propanoate involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to achieve high yields and purity levels. These synthetic methodologies are critical for ensuring that the final product meets the stringent requirements of pharmaceutical applications.

Efforts are ongoing to optimize the synthesis of this compound to improve scalability and cost-effectiveness. Researchers are exploring greener synthetic routes that minimize waste and reduce environmental impact. Such advancements are essential for ensuring sustainable production practices in the pharmaceutical industry.

The pharmacokinetic properties of Methyl 3-[(3,5-dichlorophenyl)amino]propanoate are also under investigation. Understanding how the compound is absorbed, distributed, metabolized, and excreted by the body is crucial for determining its therapeutic window and potential side effects. Preclinical studies are being conducted to gather data on these aspects, which will inform future clinical trials.

In conclusion, Methyl 3-[(3,5-dichlorophenyl)amino]propanoate (CAS No. 150571-03-2) is a versatile compound with significant potential in pharmaceutical research and development. Its unique structural features make it a valuable intermediate for synthesizing novel therapeutic agents targeting various diseases. Continued research into its synthesis, biological activity, and pharmacokinetic properties will further enhance its utility in medicine and biotechnology.